Cas no 872263-26-8 (3-(2,5-difluorophenyl)prop-2-enal)

3-(2,5-difluorophenyl)prop-2-enal structure
872263-26-8 structure
Product Name:3-(2,5-difluorophenyl)prop-2-enal
CAS No:872263-26-8
MF:C9H6F2O
MW:168.140149593353
CID:3269322
PubChem ID:86642138
Update Time:2025-04-21

3-(2,5-difluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 2-PROPENAL, 3-(2,5-DIFLUOROPHENYL)-, (2E)-
    • (e)-3-(2,5-Difluorophenyl)acrylaldehyde
    • 3-(2,5-difluorophenyl)prop-2-enal
    • 872263-26-8
    • EN300-1246102
    • SCHEMBL706360
    • CS-0348277
    • (2E)-3-(2,5-difluorophenyl)acrylaldehyde
    • SCHEMBL706361
    • (2E)-3-(2,5-difluorophenyl)-2-propenal
    • PNYDVKRZZLUMCJ-OWOJBTEDSA-N
    • Inchi: 1S/C9H6F2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-6H/b2-1+
    • InChI Key: PNYDVKRZZLUMCJ-OWOJBTEDSA-N
    • SMILES: C(/C1C=C(F)C=CC=1F)=C\C=O

Computed Properties

  • Exact Mass: 168.03867113Da
  • Monoisotopic Mass: 168.03867113Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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